![molecular formula C4H2F3IN2S B1322891 5-Iodo-4-(trifluoromethyl)thiazol-2-amine CAS No. 682342-65-0](/img/structure/B1322891.png)
5-Iodo-4-(trifluoromethyl)thiazol-2-amine
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Overview
Description
“5-Iodo-4-(trifluoromethyl)thiazol-2-amine” is an organic compound with a molecular formula of C4H2F3IN2S. It is also known by its IUPAC name, 5-iodo-4-(trifluoromethyl)-1H-1lambda3-thiazol-2-amine .
Molecular Structure Analysis
The molecular structure of “5-Iodo-4-(trifluoromethyl)thiazol-2-amine” consists of a thiazole ring, which is a five-membered ring containing two heteroatoms (one sulfur atom and one nitrogen atom), substituted with an iodine atom at the 5-position and a trifluoromethyl group at the 4-position .Scientific Research Applications
Organic Synthesis
5-Iodo-4-(trifluoromethyl)thiazol-2-amine is a valuable building block in organic synthesis. Its unique structure allows for the introduction of the trifluoromethyl group and the thiazole ring into various compounds, which can be pivotal in the development of pharmaceuticals and agrochemicals. The iodine atom present in the compound also makes it amenable to further functionalization through various cross-coupling reactions .
Medicinal Chemistry
In medicinal chemistry, this compound serves as a precursor for the synthesis of a wide range of biologically active molecules. Its incorporation into drug frameworks can lead to the discovery of novel therapeutic agents with potential applications in treating diseases such as cancer, diabetes, and infectious diseases due to the thiazole ring’s prevalence in many drug molecules .
Material Science
The electronic properties of 5-Iodo-4-(trifluoromethyl)thiazol-2-amine make it a candidate for use in material science, particularly in the development of organic semiconductors. The electron-withdrawing nature of the trifluoromethyl group can modulate the electronic characteristics of materials for better performance in electronic devices .
Catalysis
This compound can act as a ligand for transition metal catalysts. The presence of both nitrogen and sulfur atoms allows it to bind to metals, potentially leading to the development of new catalytic systems that could be used in a variety of chemical transformations, including those important for environmental sustainability .
Fluorescent Probes
Due to its structural features, 5-Iodo-4-(trifluoromethyl)thiazol-2-amine can be utilized in the design of fluorescent probes. These probes can be used in bioimaging to track biological processes in real-time, providing insights into cellular functions and aiding in the diagnosis of diseases .
Agrochemical Research
The thiazole ring is a common motif in agrochemicals. This compound can be used to synthesize new pesticides or herbicides, contributing to the development of more effective and environmentally friendly agricultural practices .
Veterinary Medicine
Similar to its applications in human medicinal chemistry, 5-Iodo-4-(trifluoromethyl)thiazol-2-amine can be used to create veterinary drugs. The development of new veterinary medications can improve animal health and productivity in the livestock industry .
Chemical Biology
In chemical biology, this compound can be used as a tool to understand biological systems. By incorporating it into small molecules that interact with enzymes or receptors, researchers can study the underlying mechanisms of disease and identify potential drug targets .
Mechanism of Action
Biochemical Pathways
Without specific target information, it’s challenging to summarize the affected biochemical pathways and their downstream effects . Future studies are required to provide insights into the biochemical pathways influenced by this compound.
Result of Action
The molecular and cellular effects of 5-Iodo-4-(trifluoromethyl)thiazol-2-amine’s action are currently unknown . Detailed studies are needed to elucidate these effects and understand the compound’s overall impact on the biological system.
properties
IUPAC Name |
5-iodo-4-(trifluoromethyl)-1,3-thiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2F3IN2S/c5-4(6,7)1-2(8)11-3(9)10-1/h(H2,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUIRKYPQKWDIHQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(SC(=N1)N)I)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2F3IN2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80627759 |
Source
|
Record name | 5-Iodo-4-(trifluoromethyl)-1,3-thiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80627759 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Iodo-4-(trifluoromethyl)thiazol-2-amine | |
CAS RN |
682342-65-0 |
Source
|
Record name | 5-Iodo-4-(trifluoromethyl)-1,3-thiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80627759 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-iodo-4-(trifluoromethyl)-1,3-thiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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